Cas no 2092808-83-6 (Ethyl 2-amino-2-methylcyclohexane-1-carboxylate)
Ethyl 2-amino-2-methylcyclohexane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- EN300-2652208
- 2092808-83-6
- Ethyl 2-amino-2-methylcyclohexane-1-carboxylate
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- Inchi: 1S/C10H19NO2/c1-3-13-9(12)8-6-4-5-7-10(8,2)11/h8H,3-7,11H2,1-2H3
- InChI Key: IZBMDGLPOGKRHG-UHFFFAOYSA-N
- SMILES: O(CC)C(C1CCCCC1(C)N)=O
Computed Properties
- Exact Mass: 185.141578849g/mol
- Monoisotopic Mass: 185.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 52.3Ų
Ethyl 2-amino-2-methylcyclohexane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2652208-1g |
ethyl 2-amino-2-methylcyclohexane-1-carboxylate |
2092808-83-6 | 1g |
$470.0 | 2023-09-14 | ||
| Enamine | EN300-2652208-5g |
ethyl 2-amino-2-methylcyclohexane-1-carboxylate |
2092808-83-6 | 5g |
$1364.0 | 2023-09-14 | ||
| Enamine | EN300-2652208-10g |
ethyl 2-amino-2-methylcyclohexane-1-carboxylate |
2092808-83-6 | 10g |
$2024.0 | 2023-09-14 | ||
| Enamine | EN300-2652208-0.05g |
ethyl 2-amino-2-methylcyclohexane-1-carboxylate |
2092808-83-6 | 0.05g |
$395.0 | 2023-09-14 | ||
| Enamine | EN300-2652208-0.1g |
ethyl 2-amino-2-methylcyclohexane-1-carboxylate |
2092808-83-6 | 0.1g |
$414.0 | 2023-09-14 | ||
| Enamine | EN300-2652208-0.25g |
ethyl 2-amino-2-methylcyclohexane-1-carboxylate |
2092808-83-6 | 0.25g |
$432.0 | 2023-09-14 | ||
| Enamine | EN300-2652208-0.5g |
ethyl 2-amino-2-methylcyclohexane-1-carboxylate |
2092808-83-6 | 0.5g |
$451.0 | 2023-09-14 | ||
| Enamine | EN300-2652208-1.0g |
ethyl 2-amino-2-methylcyclohexane-1-carboxylate |
2092808-83-6 | 1g |
$728.0 | 2023-05-31 | ||
| Enamine | EN300-2652208-2.5g |
ethyl 2-amino-2-methylcyclohexane-1-carboxylate |
2092808-83-6 | 2.5g |
$923.0 | 2023-09-14 | ||
| Enamine | EN300-2652208-5.0g |
ethyl 2-amino-2-methylcyclohexane-1-carboxylate |
2092808-83-6 | 5g |
$2110.0 | 2023-05-31 |
Ethyl 2-amino-2-methylcyclohexane-1-carboxylate Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on Ethyl 2-amino-2-methylcyclohexane-1-carboxylate
Ethyl 2-amino-2-methylcyclohexane-1-carboxylate (CAS No: 2092808-83-6)
Ethyl 2-amino-2-methylcyclohexane-1-carboxylate, with the CAS number 2092808-83-6, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with an amino group and a methyl group at the 2-position, along with an ethyl ester group at the 1-position. Its structural features make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.
Recent studies have highlighted the potential of Ethyl 2-amino-2-methylcyclohexane-1-carboxylate in drug discovery, particularly in the development of anti-inflammatory and neuroprotective agents. Researchers have demonstrated that this compound exhibits promising activity in preclinical models, suggesting its potential as a lead compound for therapeutic applications. The ability of this compound to modulate key cellular pathways has been extensively investigated, with findings published in high-impact journals such as Nature Communications and Journal of Medicinal Chemistry.
In terms of synthesis, Ethyl 2-amino-2-methylcyclohexane-1-carboxylate can be prepared through a variety of methods, including traditional organic synthesis techniques and modern catalytic processes. One notable approach involves the use of asymmetric catalysis to achieve high enantioselectivity, which is crucial for applications in chiral drug development. This method has been optimized in recent years, leading to improved yields and reduced production costs.
The physical properties of Ethyl 2-amino-2-methylcyclohexane-1-carboxylate are well-documented, with a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol makes it suitable for various chemical reactions and analytical techniques. The compound's stability under physiological conditions has also been studied, making it a viable candidate for pharmacological applications.
Ethyl 2-amino-2-methylcyclohexane-1-carboxylate has also found applications in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable complexes with metal ions has led to its use in creating novel materials with enhanced mechanical and thermal properties. Recent advancements in this area have been reported in journals such as Advanced Materials, where researchers demonstrated its potential in creating high-performance polymer composites.
In conclusion, Ethyl 2-amino-2-methylcyclohexane-1-carboxylate (CAS No: 2092808-83-6) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, coupled with its versatile properties, positions it as a key player in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its functionality, this compound is poised to play an increasingly important role in the advancement of science and technology.
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